molecular formula Fe2S3 B077528 Iron(3+) sulfide CAS No. 12063-27-3

Iron(3+) sulfide

Cat. No.: B077528
CAS No.: 12063-27-3
M. Wt: 207.9 g/mol
InChI Key: KAEAMHPPLLJBKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Iron(3+) sulfide is a member of the class of iron(3+) sulfides that has formula Fe2S3. A black powder, it decomposes at room temperature to give iron(2+) chloride, hydrogen sulfide, and sulfur.

Scientific Research Applications

1. Sewage Treatment and Environmental Impact

  • Ferric iron, including iron(3+) sulfide, is used for sulfide precipitation in sewers to control odor and corrosion. It significantly inhibits sulfate reduction and methane production by sewer biofilms, thus contributing to environmental protection (Zhang, Keller, & Yuan, 2009).

2. Characterization of Iron Sulfides

  • Iron sulfides precipitated in media containing sulfate-reducing bacteria have been characterized, revealing their chemical and physical properties, which are vital for understanding their role in various environmental and industrial processes (Herbert, Benner, Pratt, & Blowes, 1998).

3. Bioleaching and Metal Sulfide Oxidation

  • This compound plays a role in bioleaching, a process where microorganisms dissolve metal sulfides. This process is important in the mining industry for extracting metals from ores (Vera, Schippers, & Sand, 2013).

4. Energy Storage and Batteries

5. Groundwater Decontamination

  • Iron sulfides are studied for their role in groundwater treatment, especially in the context of reductive dehalogenation of chlorinated solvents in groundwater (Hansson, Odziemkowski, & Gillham, 2006).

6. Chromium Removal

7. Synthesis in Bioinorganic Nanocomposites

Properties

CAS No.

12063-27-3

Molecular Formula

Fe2S3

Molecular Weight

207.9 g/mol

IUPAC Name

iron(3+);trisulfide

InChI

InChI=1S/2Fe.3S/q2*+3;3*-2

InChI Key

KAEAMHPPLLJBKF-UHFFFAOYSA-N

SMILES

[S-2].[S-2].[S-2].[Fe+3].[Fe+3]

Canonical SMILES

[S-2].[S-2].[S-2].[Fe+3].[Fe+3]

12063-27-3
11126-12-8

Origin of Product

United States

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